Cas no 51026-19-8 (5H-Pyridazino[3,4-b][1,4]benzoxazine,3-(1-piperazinyl)-)

• Product Name: 5H-Pyridazino[3,4-b][1,4]benzoxazine,3-(1-piperazinyl)-
• CAS No: 51026-19-8
• MF: C₁₄H₁₅N₅O
• MW: 269.301801919937
• CID: 381244
• PubChem ID: 6410472
• Update Time: 2025-04-19

5H-Pyridazino[3,4-b][1,4]benzoxazine,3-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 5H-Pyridazino[3,4-b][1,4]benzoxazine,3-(1-piperazinyl)-
• 3-(1-Piperazinyl)-5H-pyridazino[3,4-b][1,4]benzoxazine
• 3-piperazin-1-yl-5H-pyridazino[3,4-b][1,4]benzoxazine
• 5H-Pyridazino(3,4-b)(1,4)benzoxazine, 3-(1-piperazinyl)-
• DTXSID20199026
• 3-(1-Piperazinyl)-5H-pyridazino(3,4-b)(1,4)benzoxazine
• 51026-19-8

• Inchi： 1S/C14H15N5O/c1-2-4-12-10(3-1)16-11-9-13(17-18-14(11)20-12)19-7-5-15-6-8-19/h1-4,9,15-16H,5-8H2
• InChI Key： CNKMDJBDZAQJTH-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2NC2C1=NN=C(C=2)N1CCNCC1

Computed Properties

• Exact Mass: 269.12785
• Monoisotopic Mass: 269.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• PSA: 62.31